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Compound of Interest

Compound Name: SB 218795

Cat. No.: B1680806 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of the Potent NK3 Receptor Antagonist, SB 218795.

SB 218795 is a potent and selective non-peptide antagonist of the neurokinin-3 (NK3) receptor,

utilized in research to investigate the role of this receptor in various physiological processes.[1]

Due to its potency and the fact that comprehensive toxicological data may not be publicly

available, it is imperative that researchers handle this compound with a high degree of caution.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent inhalation, dermal, and ocular

exposure. The required level of PPE varies depending on the specific laboratory operation

being performed.
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Activity
Required Personal

Protective Equipment (PPE)
Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

a NIOSH-approved N95 (or

higher) respirator - Double

nitrile gloves (chemotherapy-

grade) - Disposable solid-front,

back-closing gown - Safety

goggles and a full-face shield

High risk of aerosolization of

potent powder. Respiratory,

eye, and skin protection are

critical to prevent exposure.

Solution Preparation

- Chemical fume hood - Double

nitrile gloves - Disposable lab

coat or gown - Safety goggles

with side shields

Reduced risk of aerosolization

compared to handling the solid

form, but protection against

splashes is necessary.

In Vitro / In Vivo Dosing
- Lab coat - Nitrile gloves -

Safety glasses

Focus on preventing direct skin

and eye contact with the

diluted compound.

Operational Procedures: A Step-by-Step Guide
1. Preparation and Weighing:

All handling of solid SB 218795 must be conducted in a designated area, preferably within a

containment device such as a chemical fume hood or a glove box.

Before weighing, gently tap the vial to dislodge any powder that may have accumulated in

the cap.

Use dedicated, disposable weighing tools.

Clean the weighing area and all equipment with an appropriate solvent (e.g., 70% ethanol)

after each use to decontaminate surfaces.

2. Solution Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare solutions within a certified chemical fume hood to minimize inhalation exposure to

solvent vapors and any residual powder.

Add the solvent to the vial containing the pre-weighed SB 218795 slowly to avoid splashing.

Ensure the vial is securely capped and vortex or sonicate as needed to fully dissolve the

compound.

3. Storage:

Store SB 218795 in a cool, dry, and well-ventilated area, away from incompatible materials.

For stock solutions, it is recommended to store them at -20°C for up to one month or at

-80°C for up to six months for maximum stability.[1]

Disposal Plan
All waste generated from the handling of SB 218795 is considered hazardous and must be

disposed of according to institutional and local regulations.

Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, gowns, weigh boats,

pipette tips) Place in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste

(e.g., unused or expired stock solutions,

contaminated solvents) Collect in a labeled,

leak-proof hazardous liquid waste container. DO

NOT pour down the drain.

Sharps Waste

(e.g., needles and syringes used for in vivo

studies) Dispose of in a puncture-proof, labeled

sharps container designated for hazardous

waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of SB 218795.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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